![molecular formula C22H25N3O5S B2980906 ethyl 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoate CAS No. 1252822-88-0](/img/no-structure.png)
ethyl 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoate
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Description
Ethyl 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C22H25N3O5S and its molecular weight is 443.52. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis
Research shows that derivatives of ethyl 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoate have been utilized in the synthesis of various heterocyclic systems. For instance, Selič and Stanovnik (1997) demonstrated the preparation of fused heterocyclic systems using compounds related to this compound, leading to the synthesis of derivatives like pyrido[1,2-a]pyrimidones and thiazolo[3,2-a]pyrimidones (Selič & Stanovnik, 1997).
Herbicide Development
In the field of agriculture, such compounds have been explored for their herbicidal properties. Tamaru et al. (1997) described the synthesis and structure-activity studies of analogues of a herbicide, where modifications to a prototype similar in structure to this compound, resulted in effective herbicidal activity against Barnyard grass (Tamaru et al., 1997).
Hydrogen-bonded Supramolecular Structures
Portilla et al. (2007) explored the hydrogen-bonded supramolecular structures in derivatives of such compounds. They examined molecules like ethyl 4-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate, which is structurally related, and how they are linked by hydrogen bonds into various dimensional structures (Portilla et al., 2007).
Anti-Juvenile Hormone Agents
In entomology, derivatives of this compound have been studied as potential anti-juvenile hormone agents. Kuwano et al. (2008) investigated ethyl 4-[2-(tert-butylcarbonyloxy)butoxy]benzoate, a compound with similar structure, for its effects on the metamorphosis in silkworms, showcasing its application in insect development and control (Kuwano et al., 2008).
Antitumor Agents
Gangjee et al. (2009) synthesized analogues of this compound as potential dual thymidylate synthase and dihydrofolate reductase inhibitors, suggesting its application in cancer treatment (Gangjee et al., 2009).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoate involves the condensation of 3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetic acid with 4-aminobenzoic acid, followed by esterification with ethanol and ethyl chloroformate. The final product is purified by recrystallization.", "Starting Materials": [ "3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetic acid", "4-aminobenzoic acid", "ethanol", "ethyl chloroformate" ], "Reaction": [ "Step 1: Condensation of 3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetic acid with 4-aminobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the intermediate 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoic acid.", "Step 2: Esterification of the intermediate with ethanol and ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoate.", "Step 3: Purification of the final product by recrystallization from a suitable solvent such as ethanol." ] } | |
CAS No. |
1252822-88-0 |
Molecular Formula |
C22H25N3O5S |
Molecular Weight |
443.52 |
IUPAC Name |
ethyl 4-[[2-[3-(3-methylbutyl)-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]acetyl]amino]benzoate |
InChI |
InChI=1S/C22H25N3O5S/c1-4-30-21(28)15-5-7-16(8-6-15)23-18(26)13-25-17-10-12-31-19(17)20(27)24(22(25)29)11-9-14(2)3/h5-8,10,12,14H,4,9,11,13H2,1-3H3,(H,23,26) |
InChI Key |
URUCYYJMMWGPKX-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CCC(C)C)SC=C3 |
solubility |
not available |
Origin of Product |
United States |
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